Azane;[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl [2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate

• IUPAC Name: azane;[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl [2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate
• InChI: InChI=1S/C18H23N4O14P.H3N/c23-5-7-12(27)14(16(34-7)22-4-2-10(25)20-18(22)30)36-37(31,32)33-6-8-11(26)13(28)15(35-8)21-3-1-9(24)19-17(21)29;/h1-4,7-8,11-16,23,26-28H,5-6H2,(H,31,32)(H,19,24,29)(H,20,25,30);1H3
• InChI Key: JBIYPVJIZZEXEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OC3C(C(OC3N4C=CC(=O)NC4=O)CO)O)O)O.N
• Molecular Formula: C18H26N5O14P
• DSSTOX Substance ID: DTXSID00585286
• Molecular Weight: 567.4 g/mol
• CAS RN: 108321-54-6

Description

The compound “Azane;[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl [2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate” is also known as D-Uridylyl-2’-5’-uridine ammonium salt. It is not intended for human or veterinary use and is used for research purposes only.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 567.4 g/mol. Other physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Synthesis and Design

• Novel strategies have been developed for the synthesis of dinucleotide analogs containing the compound, demonstrating advanced methodologies in molecular design (Valiyev, Abbasov, Liu, & Tsai, 2010).

• Synthesis of Carba Analogues of 2'-Deoxy-4'-C-(hydroxymethyl)nucleosides includes methods for creating derivatives of the compound, showcasing its versatility in organic synthesis (Hřebabecký & Holý, 1999).

Interaction with Proteins and Drug Development

• Research on the interaction of synthesized uridine derivatives (similar in structure to the compound) with human serum albumin (HSA) provides insights into drug transport mechanisms and potential therapeutic applications (Dubey et al., 2020).

Chemical Properties and Antimicrobial Activity

• Studies on the chemical properties and antimicrobial activity of related compounds provide a foundation for developing new antimicrobial agents, highlighting the potential use of such compounds in combating infections (Voskienė et al., 2011).

• The effect of substituents on the reactivity of methyl (2E)-3-[5-(azidomethyl)-2,2-diethyl-1,3-dioxolan-4-yl]-2-methylprop-2-enoate, a structurally similar compound, is significant in understanding the reactivity and stability of such molecules in different conditions, which is crucial for drug development (Gimalova et al., 2013).

Potential for Pharmacological Use

• The creation of derivatives of zidovudine, which shares a similar structural moiety with the compound , has been explored for their anti-HIV-1 and antibacterial activities, demonstrating the broader potential of these compounds in pharmacological applications (Senthilkumar et al., 2009).